Cas no 1707735-25-8 (4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine)

• Product Name: 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine
• CAS No: 1707735-25-8
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 5580359
• Update Time: 2025-11-01

4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine
• Pyrimidine, 4-cyclopropyl-2-methyl-6-(1-piperazinyl)-

• Inchi： 1S/C12H18N4/c1-9-14-11(10-2-3-10)8-12(15-9)16-6-4-13-5-7-16/h8,10,13H,2-7H2,1H3
• InChI Key： ZORQEDSLNFRANT-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCNCC2)=CC(C2CC2)=N1

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 390.9±37.0 °C(Predicted)
• pka: 8.45±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine

Introduction to 4-Cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine (CAS No. 1707735-25-8)

4-Cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine (CAS No. 1707735-25-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine consists of a pyrimidine core with a cyclopropyl group at the 4-position, a methyl group at the 2-position, and a piperazine ring at the 6-position. These substituents contribute to the compound's pharmacological profile by enhancing its solubility, stability, and binding affinity to specific biological targets. Recent studies have highlighted the potential of this compound in modulating various signaling pathways involved in disease processes.

In the context of 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine, its cyclopropyl moiety is particularly noteworthy. Cyclopropyl groups are known to introduce conformational constraints that can influence the three-dimensional structure of molecules, thereby affecting their interactions with biological targets. This structural feature may contribute to the compound's selectivity and potency in binding to specific receptors or enzymes.

The piperazine ring in 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine is another key functional group that plays a crucial role in its biological activity. Piperazines are commonly used in drug design due to their ability to form hydrogen bonds and enhance solubility. In this compound, the piperazine ring likely facilitates interactions with protein targets, potentially modulating their function or activity.

Recent research has explored the potential therapeutic applications of 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine in various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine could be a valuable candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine has also been investigated for its anti-cancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings highlight the potential of 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine as a novel anti-cancer agent.

The pharmacokinetic properties of 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Its high oral bioavailability and low toxicity profile are particularly advantageous for clinical applications.

Furthermore, 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine has been evaluated for its safety and efficacy in preclinical models. Animal studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These results provide a strong foundation for advancing 4-cyclopropyl-2-methyl-6-(piperazin-1-yl)pyrimidine into clinical trials.

In conclusion, 4-Cyclopropyl-2-methyl-6-(piperazin-1-y l)pyrimidine (CAS No. 1707735 - 25 - 8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional insights into its mechanisms of action and clinical utility.